Cas no 1240568-38-0 (3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile)

• Product Name: 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile
• CAS No: 1240568-38-0
• MF: C₁₀H₆Br₂N₄
• MW: 341.989439487457
• MDL: MFCD16811176
• CID: 4690196
• Update Time: 2025-10-29

3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile
• BrC1=NN(CC2=CC=CC(=C2)C#N)C(Br)=N1
• 3-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile
• 3-[(3,5-Dibromo-1H-1,2,4-triazol-1-yl)methyl]-benzonitrile

• MDL： MFCD16811176
• Inchi： 1S/C10H6Br2N4/c11-9-14-10(12)16(15-9)6-8-3-1-2-7(4-8)5-13/h1-4H,6H2
• InChI Key： RIWGMNVIFUDZNQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC=C(C#N)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Topological Polar Surface Area: 54.5

Additional information on 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile

Research Brief on 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile (CAS: 1240568-38-0): Recent Advances and Applications

3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile (CAS: 1240568-38-0) is a brominated triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive compounds, particularly in the areas of antimicrobial and anticancer drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential applications in drug development.

The compound's structure, featuring a dibromo-substituted triazole ring linked to a benzonitrile moiety, confers distinct electronic and steric properties that make it an attractive candidate for medicinal chemistry applications. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile, with particular emphasis on green chemistry approaches to minimize environmental impact. Advances in catalytic systems and solvent-free reactions have been reported to enhance the efficiency of its production.

In terms of biological activity, preliminary studies have demonstrated that 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Mechanistic investigations suggest that its activity may be linked to the inhibition of bacterial cell wall synthesis or interference with essential metabolic pathways. Additionally, recent in vitro studies have indicated potential anticancer effects, with the compound showing selective cytotoxicity against certain cancer cell lines, possibly through the induction of apoptosis or disruption of cellular redox balance.

Structure-activity relationship (SAR) studies have been conducted to explore modifications of the triazole and benzonitrile moieties, aiming to enhance potency and reduce potential toxicity. These investigations have led to the development of several analogs with improved pharmacological profiles. Computational modeling and molecular docking studies have provided insights into the compound's interactions with biological targets, facilitating the rational design of more effective derivatives.

Looking ahead, 3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile represents a promising lead compound for further drug development. Future research directions may include in vivo efficacy and toxicity studies, formulation optimization, and exploration of combination therapies. The compound's unique chemical properties and demonstrated biological activities position it as a valuable asset in the ongoing search for new therapeutic agents to address unmet medical needs.